4-[(5,5-dimethyl-2,4-dioxo-1,3-oxazolidin-3-yl)methyl]benzamide

• IUPAC Name: 4-[(5,5-dimethyl-2,4-dioxo-1,3-oxazolidin-3-yl)methyl]benzamide
• InChI: InChI=1S/C13H14N2O4/c1-13(2)11(17)15(12(18)19-13)7-8-3-5-9(6-4-8)10(14)16/h3-6H,7H2,1-2H3,(H2,14,16)
• InChI Key: NAAQCUPDVABSAS-UHFFFAOYSA-N
• Canonical SMILES: CC1(C(=O)N(C(=O)O1)CC2=CC=C(C=C2)C(=O)N)C
• Molecular Formula: C13H14N2O4
• Molecular Weight: 262.26 g/mol

Description

Oxazolidinones and benzamides are two important classes of organic compounds with significant biological activities and applications in medicinal chemistry. Oxazolidinones, in particular, are known for their antimicrobial properties, while benzamides have been explored for their potential in various therapeutic areas, including anticonvulsant, anti-inflammatory, and anticancer activities.

Synthesis Analysis

The synthesis of oxazolidinone derivatives often involves the condensation of amino alcohols with carbonyl compounds, followed by cyclization. Benzamide derivatives are typically synthesized through the reaction of benzoic acid or its derivatives with amines. Advanced synthetic methods may employ green chemistry approaches, such as ultrasound-assisted synthesis, to improve yields and reduce environmental impact (U. Nimbalkar et al., 2018).